Cas no 261913-04-6 (2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-)

261913-04-6 structure
Product name:2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-
CAS No:261913-04-6
MF:C16H19NO3
MW:273.326964616776
CID:1425916
2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-
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- Inchi: 1S/C16H19NO3/c1-2-3-10-17-16(18)7-5-4-6-13-8-9-14-15(11-13)20-12-19-14/h4-9,11H,2-3,10,12H2,1H3,(H,17,18)/b6-4+,7-5+
- InChI Key: GLSARSFOAIORLO-YDFGWWAZSA-N
- SMILES: C(NCCCC)(=O)/C=C/C=C/C1=CC=C2OCOC2=C1
Computed Properties
- Exact Mass: 273.13657
Experimental Properties
- Density: 1.138±0.06 g/cm3(Predicted)
- Melting Point: 142-143 °C(Solv: ethyl acetate (141-78-6))
- Boiling Point: 483.5±45.0 °C(Predicted)
- PSA: 47.56
- pka: 14.52±0.46(Predicted)
2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)- Related Literature
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
261913-04-6 (2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-) Related Products
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